Phosphoric Acid Diammonium Salt

• CAS No.: 7783-28-0
• Product Name: Phosphoric Acid Diammonium Salt
• Molecular Formula: (NH4)2HPO4; (NH4)3PO4; H9N2O4P
• Molecular Weight: 132.06 g/mol
• IUPAC Name: diazanium;hydron;phosphate
• Standard InChI: InChI=1S/2H3N.H3O4P/c;;1-5(2,3)4/h2*1H3;(H3,1,2,3,4)
• Standard InChIKey: MNNHAPBLZZVQHP-UHFFFAOYSA-N
• Isomeric SMILES: [NH4+].[NH4+].OP(=O)([O-])[O-]
• Impurities: Wet process DAP: iron, aluminum and magnesium.
• SMILES: [H+].[NH4+].[NH4+].[O-]P(=O)([O-])[O-]
• Canonical SMILES: [H+].[NH4+].[NH4+].[O-]P(=O)([O-])[O-]
• Colorform: White crystals; Crystals or crystalline powde
• Density: 1.619 g/cu cm; Relative density (water = 1): 1.6
• Melting Point: 155 °C with decomposition
• Physical Description: DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; ODOURLESS WHITE CRYSTALS OR POWDER.
• Description: Diammonium hydrogen phosphate is an inorganic phosphate, being the diammonium salt of phosphoric acid. It has a role as a fertilizer. It is an inorganic phosphate and an ammonium salt.
• Related CAS: 10124-31-9 (Parent)
• Shelf Life: Gradually loses about 8% ammonium on exposure to ai
• Solubility: Insoluble in ethanol, acetone; 69.5 g/100 g water at 25 °C; 1 g dissolves in 1.7 mL water, 0.5 mL boiling water; Solubility in water, g/100ml at 10 °C: 57.5
• Synonyms: ammonium hydrogen phosphate; ammonium orthophosphate; ammonium phosphate; ammonium phosphate ((NH4)3PO4); ammonium phosphate, dibasic; ammonium phosphate, monobasic; ammonium phosphate, tribasic; diammonium hydrogen phosphate; diammonium phosphate; monoammonium phosphate; monobasic ammonium phosphate; phosphoric acid, ammonium salt; primary ammonum phosphate; triammonium phosphate; tribasic ammonium phosphate
• PubChem Compound: 20082210
• Last Modified: Nov 12 2021